Cas no 2770486-50-3 (Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate)

• Product Name: Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate
• CAS No: 2770486-50-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5798473
• PubChem ID: 165993832
• Update Time: 2025-10-21

Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770486-50-3
• EN300-37397302
• tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate
• Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate

• Inchi： 1S/C10H15NO2S/c1-5-8-11(6-7-14-8)9(12)13-10(2,3)4/h1,8H,6-7H2,2-4H3
• InChI Key： IREKPVOBBMZAGQ-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C1C#C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8Ų

Additional information on Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate

Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate: A Comprehensive Overview

Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate, also known by its CAS number NO2770486-50-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound features a thiazolidine ring substituted with an ethynyl group and a tert-butyl ester moiety, making it a unique derivative with promising properties.

The synthesis of Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate involves a series of well-defined organic reactions. Recent studies have highlighted the importance of optimizing synthetic routes to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiazolidine ring, ensuring high efficiency and selectivity. The incorporation of the ethynyl group is typically achieved through Sonogashira coupling reactions, which are highly efficient under mild conditions.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate exhibits potent anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Moreover, recent research has shown that this compound may also possess anti-tumor activity by modulating signaling pathways critical for cancer cell proliferation and survival.

In addition to its pharmacological applications, Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate has shown promise in materials science. Its unique structure makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. For example, the ethynyl group can serve as a reactive site for click chemistry reactions, enabling the construction of complex molecular architectures.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate can undergo enzymatic degradation, reducing its environmental footprint. However, further studies are needed to fully understand its ecological implications.

In conclusion, Tert-butyl 2-ethynyl-1,3-thiazolidine-3-carboxylate (CAS No: NO2770486-50-3) is a versatile compound with multifaceted applications across various scientific domains. Its synthesis continues to be refined for greater efficiency, while its biological and material properties offer exciting avenues for future research and development.